Thiazolium, 3-ethyl-4,5-dihydro-2-methyl-, iodide
Overview
Description
Thiazolium, 3-ethyl-4,5-dihydro-2-methyl-, iodide, also known as 3-ethyl-4,5-dihydro-2-methylthiazolium iodide, is an organic iodide compound. It is an important reagent in organic synthesis and is widely used in the field of medicinal chemistry. This compound has a number of unique properties, including its ability to form stable complexes with metal ions and its strong nucleophilic properties. It has been used in a range of laboratory experiments, including the synthesis of novel compounds and the study of biochemical and physiological effects.
Scientific Research Applications
Chemistry and Dimerization Studies
Thiazolium salts, including variations such as 3-ethyl-4,5-dihydro-2-methyl-, iodide, have been studied for their dimerization chemistry. These salts demonstrate a tendency to form dimers under specific conditions, which is a significant aspect of their reactivity and potential applications in synthesis and catalysis. For example, research into the dimerization of thiazolium salts with electron-withdrawing substituents has revealed the formation of both ethylenic and rearranged dimers, shedding light on the nucleophilic carbene nature of deprotonated thiazolium salts in aprotic basic solutions (Doughty & Risinger, 1987).
Catalytic Applications and Material Science
Thiazolium salts have found applications as catalysts in various reactions, including the formose reaction and acyloin condensation. These salts, when polymerized or used in specific configurations, can catalyze reactions efficiently, offering a sustainable and reusable catalyst option. The catalytic activity of polymer-supported thiazolium salts in the formose reaction demonstrates their potential in industrial applications (Yamashita et al., 1992). Moreover, thiazolium-type poly(ionic liquid)s have been synthesized and applied as polymeric binders in lithium-ion batteries, indicating their versatility in material science applications (Grygiel et al., 2015).
Novel Compound Synthesis and Reaction Studies
Thiazolium salts participate in electrophilic reactions with various compounds to yield novel types of S, N-heterocycles, showcasing their utility in the synthesis of complex molecules (Hanefeld & Harms, 1998). This reactivity profile opens up possibilities for the development of new materials and pharmaceuticals.
Mechanism of Action
Target of Action
Thiazole derivatives have been known to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazole compounds are known for their ability to interact with various biological targets due to their aromaticity . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .
Biochemical Pathways
Thiazole compounds are known to activate or stop biochemical pathways and enzymes or stimulate or block receptors in biological systems .
Pharmacokinetics
The compound’s molecular weight of 25915 suggests that it may have good bioavailability as compounds with a molecular weight below 500 are generally well absorbed.
Result of Action
Thiazole compounds have been associated with a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Properties
IUPAC Name |
3-ethyl-2-methyl-4,5-dihydro-1,3-thiazol-3-ium;iodide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12NS.HI/c1-3-7-4-5-8-6(7)2;/h3-5H2,1-2H3;1H/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YURNHNOWSPDPEL-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC[N+]1=C(SCC1)C.[I-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12INS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40886108 | |
Record name | Thiazolium, 3-ethyl-4,5-dihydro-2-methyl-, iodide (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40886108 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
54654-71-6 | |
Record name | Thiazolium, 3-ethyl-4,5-dihydro-2-methyl-, iodide (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=54654-71-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Thiazolium, 3-ethyl-4,5-dihydro-2-methyl-, iodide (1:1) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0054654716 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Thiazolium, 3-ethyl-4,5-dihydro-2-methyl-, iodide (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Thiazolium, 3-ethyl-4,5-dihydro-2-methyl-, iodide (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40886108 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-ethyl-4,5-dihydro-2-methylthiazolium iodide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.053.872 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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